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Compound of Interest

Methyl 3-azetidineacetate
Compound Name: )
trifluoroacetate salt

Cat. No.: B572483

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not replace a
formal Safety Data Sheet (SDS). Always consult the official SDS provided by the supplier
before handling this chemical. The toxicological properties of this compound have not been
fully investigated.[1] All handling should be performed by trained personnel in a controlled
laboratory setting.

Introduction

Methyl 3-azetidineacetate trifluoroacetate salt (CAS No: 1313738-62-3) is a chemical
intermediate used in research and development.[1][2] Due to its chemical structure, which
includes an azetidine ring and a trifluoroacetate salt, specific safety and handling precautions
are necessary to minimize risk to laboratory personnel. This guide provides a comprehensive
overview of the known hazards, handling procedures, and emergency protocols.

Hazard Identification and Classification

Methyl 3-azetidineacetate trifluoroacetate salt is classified as a warning-level hazard.[1] The
primary known risks are eye irritation and the potential to cause an allergic skin reaction.[1]

GHS Classification:
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o Eye Irritation: Category 2A (H319: Causes serious eye irritation)[1]

o Skin Sensitization: Category 1 (H317: May cause an allergic skin reaction)[1]
Signal Word: WARNINGJ[1]

Pictogram:

walt text

Potential Health Effects:

o Acute Effects: May be harmful if ingested or inhaled.[1] It is an irritant to mucous membranes
and the upper respiratory tract.[1]

o Eye Contact: Causes serious eye irritation.[1]
o Skin Contact: May cause an allergic skin reaction.[1]

o Chronic Effects: The long-term health hazards of this product have not been fully
investigated.[1]

Physical and Chemical Properties

A summary of the known physical and chemical properties is provided in the table below.
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Property Value

CAS Registry Number 1313738-62-3

Molecular Formula C8H12F3NO4

Molecular Weight 243.18 g/mol

Appearance Data not specified (likely a solid)

Solubility Data not specified

Incompatibilities Strong oxidizing agents, strong acids and bases

B Carbon monoxide, carbon dioxide, hydrogen
Hazardous Decomposition , , _
fluoride, oxides of nitrogen

Source: Matrix Scientific SDS[1]

Experimental Protocols: Safe Handling and Storage

Adherence to strict experimental protocols is crucial to ensure safety.

Personal Protective Equipment (PPE)

The following PPE must be worn at all times when handling this compound:[1]

Eye Protection: Chemical safety goggles.[1]
» Hand Protection: Chemical-resistant gloves (e.g., nitrile).[1]

» Body Protection: A laboratory coat and protective clothing.[1] For larger quantities or in case
of a spill, chemical-resistant boots may be necessary.[1]

¢ Respiratory Protection: All handling should be performed in a certified chemical fume hood to
avoid breathing dust or vapor.[1] If a fume hood is not available, a NIOSH-approved
respirator appropriate for the potential exposure level should be used.

Engineering Controls
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o Ventilation: Always handle this chemical in a well-ventilated area, preferably within a
chemical fume hood.[1]

o Safety Equipment: A safety shower and eyewash station must be readily available in the
immediate work area.[1]

Storage

o Container: Keep the container tightly closed when not in use.[1]
» Conditions: Store in a cool, dry, and well-ventilated place.[1]

e Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[1]

Emergency Procedures
First Aid Measures

 If in Eyes: Immediately rinse cautiously with water for at least 15 minutes, holding the eyelids
open.[1] Remove contact lenses, if present and easy to do. Continue rinsing. Seek
immediate medical attention.[1]

o If on Skin: Wash the affected area immediately and thoroughly with generous quantities of
running water and a non-abrasive soap.[1] An emollient may be applied to the affected area.
[1] Seek medical attention if irritation or an allergic reaction develops.[1] Contaminated
clothing should be washed before reuse.[1]

« If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.[1]

« |If Swallowed: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Spill Response

o Small Spills: Wear appropriate PPE.[1] For solid material, carefully scoop it up. For liquid
material, absorb it with an inert material. Place the contained material into a suitable, closed
container for disposal.[1]
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o Large Spills: Evacuate the area. Wear a respirator, impervious boots, and heavy rubber
gloves.[1] Contain the spill and follow the procedure for small spills. Ventilate the area and
wash the spill site after material pickup is complete.[1]

Fire-Fighting Measures

o Extinguishing Media: Use carbon dioxide, dry chemical powder, or alcohol/polymer foam.[1]

o Specific Hazards: Under fire conditions, this compound may emit toxic fumes, including
carbon oxides, hydrogen fluoride, and nitrogen oxides.[1]

» Firefighter Protection: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Disposal Considerations

All waste material should be disposed of in accordance with federal, state, and local
regulations.[1] It is recommended to dissolve or mix the material with a combustible solvent and
burn it in a chemical incinerator equipped with an afterburner and scrubber.[1]

Logical Workflow for Handling

The following diagram illustrates the standard operating procedure for the safe handling of
Methyl 3-azetidineacetate trifluoroacetate salt.
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Caption: Workflow for Safe Handling of Methyl 3-azetidineacetate Trifluoroacetate Salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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